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Compound of Interest

Compound Name: Guanylurea phosphate

Cat. No.: B3028872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Guanylurea phosphate (GUP) is a compound of interest in various chemical and

pharmaceutical applications. Understanding its solubility in a range of solvents is critical for its

handling, formulation, and application. This technical guide provides a comprehensive overview

of the known solubility of guanylurea phosphate, details experimental protocols for its

determination, and offers insights into its likely behavior in various solvent systems.

Physicochemical Properties of Guanylurea
Phosphate

Property Value Reference

Molecular Formula C₂H₉N₄O₅P [1]

Molecular Weight 200.09 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 178-182 °C [2]

Solubility of Guanylurea Phosphate
Aqueous Solubility
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Guanylurea phosphate is known to be soluble in water. A quantitative value for its solubility in

water has been reported as 91.6 g/L at 20°C.

Solubility in Organic Solvents
Quantitative solubility data for guanylurea phosphate in organic solvents is not readily

available in published literature. A safety data sheet for the compound states, "Solubility in

other solvents: No information available"[2]. However, based on the solubility of structurally

similar compounds, a qualitative assessment can be made.

Structurally Related Compounds:

N-Guanylurea dinitramide (FOX-12), another salt of guanylurea, is reported to be soluble in

several organic solvents, including N-methylpyrrolidone (NMP), dimethyl sulfoxide (DMSO),

acetonitrile (AcCN), and N,N-dimethylacetamide (DMA)[3].

Guanidine hydrochloride, a related guanidinium salt, exhibits solubility in a range of polar

organic solvents such as N,N-dimethylformamide (DMF), N,N-dimethylacetamide (DMAC),

various alcohol ethers (2-methoxyethanol, 2-ethoxyethanol, 2-propoxyethanol, 2-

butoxyethanol), methanol, N-methylpyrrolidone (NMP), ethanol, isopropanol, and n-

propanol[4].

Guanylurea sulfate is described as being soluble in water and slightly soluble in DMSO and

alcohol[5][6].

Based on this information, it is plausible that guanylurea phosphate exhibits some degree of

solubility in polar aprotic solvents like DMSO, DMF, and DMAc, and potentially in lower

alcohols. However, it is likely to be poorly soluble in non-polar organic solvents. Experimental

determination is necessary to establish quantitative solubility values in these solvents.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of guanylurea
phosphate, combining the well-established shake-flask method with High-Performance Liquid

Chromatography (HPLC) for quantification.

Materials and Equipment
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Guanylurea phosphate (high purity)

Selected solvents (e.g., water, methanol, ethanol, acetonitrile, DMSO, DMF)

Volumetric flasks

Analytical balance

Orbital shaker with temperature control

Syringe filters (e.g., 0.45 µm PTFE or other suitable material)

Autosampler vials

HPLC system with a UV detector

HPLC column suitable for polar compounds (e.g., Primesep 100 mixed-mode stationary

phase column)[7]

Experimental Workflow
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Caption: Experimental workflow for determining the solubility of guanylurea phosphate.
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Detailed Procedure
Preparation of Saturated Solution (Shake-Flask Method):

Add an excess amount of guanylurea phosphate to a series of flasks, each containing a

known volume of a different solvent. The excess solid is necessary to ensure that

equilibrium with the dissolved solute is achieved[8].

Seal the flasks to prevent solvent evaporation.

Place the flasks in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C)[9].

Agitate the flasks for a sufficient period to reach equilibrium, typically 24 to 48 hours[8].

The presence of undissolved solid should be visually confirmed at the end of the

equilibration period.

Sample Collection and Preparation:

After equilibration, allow the suspensions to stand undisturbed for a period to allow the

excess solid to settle. Centrifugation can be used to facilitate this process.

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter (e.g., 0.45 µm) into a clean vial. This

step is crucial to remove any undissolved microparticles[8].

If the concentration of the filtrate is expected to be high, perform a precise dilution with the

same solvent to bring it within the linear range of the analytical method.

Quantification by HPLC:

HPLC Conditions: A suitable HPLC method for the analysis of guanylurea phosphate has

been described with the following parameters[10]:

Column: Primesep 100, 4.6 x 150 mm, 5 µm

Mobile Phase: Acetonitrile/Water (5/95) with 0.1% Sulfuric Acid
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Flow Rate: 1.0 mL/min

Detection: UV at 200 nm

Injection Volume: 1 µL

Calibration Curve: Prepare a series of standard solutions of guanylurea phosphate of

known concentrations in the chosen solvent. Analyze these standards using the HPLC

method to construct a calibration curve of peak area versus concentration.

Sample Analysis: Inject the filtered (and diluted, if applicable) sample from the solubility

experiment into the HPLC system.

Calculation: Determine the concentration of guanylurea phosphate in the sample by

comparing its peak area to the calibration curve. Account for any dilution factors to

calculate the final solubility in the original solvent.

Signaling Pathways and Logical Relationships
The determination of solubility is a fundamental physicochemical property and does not directly

involve biological signaling pathways. However, the logical relationship in the experimental

design is crucial for obtaining accurate results. The following diagram illustrates the logical flow

of a solubility study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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